3-Methylenepiperazine-2,5-dione
Overview
Description
3-Methylenepiperazine-2,5-dione is a chemical compound that has been studied for its potential applications in various fields . It is a derivative of piperazine-2,5-dione, a ring system found in many natural products . The introduction of a dicyanomethylene moiety into the para position of one of the arylidene groups gives a remarkable deepening in the color of the resulting compounds .
Synthesis Analysis
The synthesis of this compound involves various methods. One approach involves the conjugate addition of a phosphorus ylide to (6S)-N,N′-bis(p-methoxybenzyl)-3-methylenepiperazine-2,5-dione . Another method involves the Ugi reaction (Ugi-4CR) followed by a post-transformation step under TMSOTf-catalyzed/cyclization reaction .Molecular Structure Analysis
The molecular formula of this compound is C5H6N2O2 . It has a molecular weight of 126.11334 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and varied. For instance, it can undergo a conjugate addition with a phosphorus ylide . It can also participate in the Ugi reaction followed by a post-transformation step .Mechanism of Action
Target of Action
The primary targets of 3-Methylenepiperazine-2,5-dione are currently under investigation . It has been observed that compounds with similar structures have shown significant growth inhibition in certain human pancreatic cancer cell lines .
Mode of Action
It is believed to interact with its targets, leading to changes that inhibit the growth of certain cancer cells .
Biochemical Pathways
It is known that compounds with similar structures can affect various biochemical pathways, leading to downstream effects such as growth inhibition in certain cancer cells .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound are currently under investigation . These properties will have a significant impact on the bioavailability of the compound.
Result of Action
The result of the action of this compound is significant growth inhibition of certain human pancreatic cancer cell lines . This suggests that the compound may have potential as a therapeutic agent in the treatment of this type of cancer.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include factors such as pH, temperature, and the presence of other substances. Specific details about how these factors influence the action of this compound are currently under investigation .
Advantages and Limitations for Lab Experiments
MDBP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high yield and purity. Additionally, MDBP has been extensively studied, and its properties and effects are well understood. However, there are also limitations to using MDBP in lab experiments. It can be difficult to handle due to its high reactivity, and it may have toxic effects on cells and tissues at high concentrations.
Future Directions
There are several future directions for research on MDBP. One area of interest is the development of new drugs based on MDBP's anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, there is potential for MDBP to be used as a polymerization catalyst or to form metal complexes, which could have applications in materials science and chemical engineering. Further studies are also needed to better understand the mechanism of action of MDBP and its effects on cells and tissues.
Scientific Research Applications
MDBP has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. Additionally, MDBP has been investigated for its potential use as a polymerization catalyst, as well as for its ability to form metal complexes.
properties
IUPAC Name |
3-methylidenepiperazine-2,5-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2/c1-3-5(9)6-2-4(8)7-3/h1-2H2,(H,6,9)(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIJWXJBKKGQCNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1C(=O)NCC(=O)N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501304999 |
Source
|
| Record name | 3-Methylene-2,5-piperazinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501304999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64395-12-6 |
Source
|
| Record name | 3-Methylene-2,5-piperazinedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64395-12-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methylene-2,5-piperazinedione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501304999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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